Cas no 1003-20-9 (2,2-bis(chloromethyl)oxirane)

• Product Name: 2,2-bis(chloromethyl)oxirane
• CAS No: 1003-20-9
• MF: C₄H₆Cl₂O
• MW: 140.995839595795
• CID: 1125351
• PubChem ID: 12731728
• Update Time: 2025-05-20

2,2-bis(chloromethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2,2-bis(chloromethyl)-
• 2,2-bis(chloromethyl)oxirane
• 2,2-Bis-chloromethyl-oxirane
• Z1205657482
• BAA00320
• DTXSID00508359
• QYMBUGYOVSCZTI-UHFFFAOYSA-N
• EN300-1273228
• AKOS006383603
• SCHEMBL965869
• 1003-20-9
• 2,2-di(chloromethyl)-oxirane

• Inchi： 1S/C4H6Cl2O/c5-1-4(2-6)3-7-4/h1-3H2
• InChI Key： QYMBUGYOVSCZTI-UHFFFAOYSA-N
• SMILES： ClCC1(CCl)CO1

Computed Properties

• Exact Mass: 139.97957g/mol
• Monoisotopic Mass: 139.97957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 140.99g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 2,2-bis(chloromethyl)oxirane

2,2-Bis(chloromethyl)oxirane (CAS No. 1003-20-9): An Overview and Recent Developments

2,2-Bis(chloromethyl)oxirane (CAS No. 1003-20-9) is a versatile chemical compound with a wide range of applications in the fields of organic synthesis, polymer science, and pharmaceutical research. This epoxide, also known as 1,1-bis(chloromethyl)ethylene oxide, is characterized by its unique structure, which includes a three-membered ring with two chloromethyl groups attached to the same carbon atom. This structural feature imparts 2,2-bis(chloromethyl)oxirane with high reactivity and the ability to participate in various chemical reactions, making it an important intermediate in the synthesis of complex molecules.

The chemical properties of 2,2-bis(chloromethyl)oxirane have been extensively studied due to its potential in various industrial and academic applications. One of the key features of this compound is its ability to undergo ring-opening reactions under mild conditions. This property makes it an excellent starting material for the synthesis of polyethers and other functionalized polymers. Recent research has also highlighted the use of 2,2-bis(chloromethyl)oxirane in the development of novel materials with enhanced mechanical and thermal properties.

In the realm of pharmaceutical research, 2,2-bis(chloromethyl)oxirane has gained attention for its role in the synthesis of drug intermediates and prodrugs. The presence of the chloromethyl groups allows for the introduction of various functional groups through substitution reactions, which can be tailored to achieve specific biological activities. For instance, recent studies have explored the use of 2,2-bis(chloromethyl)oxirane in the synthesis of antiviral agents and anticancer drugs. The ability to modify the structure of this compound through controlled chemical reactions has opened up new avenues for drug discovery and development.

From a safety and environmental perspective, 2,2-bis(chloromethyl)oxirane is known to be reactive and should be handled with care. However, when used under controlled conditions and with appropriate safety measures, it can be safely utilized in laboratory and industrial settings. The compound is typically stored in a cool, dry place away from incompatible materials to prevent any unintended reactions.

Recent advancements in synthetic methodologies have further expanded the utility of 2,2-bis(chloromethyl)oxirane. For example, researchers have developed novel catalysts that can efficiently promote the ring-opening polymerization of this epoxide under mild conditions. These catalysts not only enhance the yield and selectivity of the reaction but also reduce the environmental impact by minimizing waste generation. This has significant implications for sustainable chemistry practices and green chemistry initiatives.

In addition to its use as a monomer in polymer synthesis, 2,2-bis(chloromethyl)oxirane has also found applications in surface modification and coating technologies. The reactive nature of this compound allows it to form covalent bonds with various substrates, leading to improved adhesion and durability. This property has been leveraged in the development of advanced coatings for automotive, aerospace, and electronic industries.

The future prospects for 2,2-bis(chloromethyl)oxirane are promising. Ongoing research continues to uncover new applications and improve existing processes involving this compound. For instance, there is growing interest in using 2,2-bis(chloromethyl)oxirane as a building block for smart materials that can respond to external stimuli such as temperature or pH changes. These materials have potential applications in drug delivery systems, sensors, and actuators.

In conclusion, 2,2-bis(chloromethyl)oxirane (CAS No. 1003-20-9) is a highly versatile chemical compound with a wide range of applications in organic synthesis, polymer science, and pharmaceutical research. Its unique structure and reactivity make it an invaluable intermediate in the development of novel materials and drugs. As research continues to advance, it is likely that new opportunities will emerge for this compound, further solidifying its importance in various scientific disciplines.